Cas no 338400-02-5 ((E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide)

• Product Name: (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide
• CAS No: 338400-02-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD01315931
• CID: 5224192
• Update Time: 2026-03-07

(E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-N'-(4-METHYL-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)IMINOFORMAMIDE
• (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide
• N,N-dimethyl-N'-(4-methyl-6-oxo-1H-pyrimidin-2-yl)methanimidamide

• MDL： MFCD01315931
• Inchi： 1S/C8H12N4O/c1-6-4-7(13)11-8(10-6)9-5-12(2)3/h4-5H,1-3H3,(H,10,11,13)/b9-5+
• InChI Key： FFMYFVWJMHUAEY-WEVVVXLNSA-N
• SMILES： O=C1C=C(C)N=C(/N=C/N(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: -0.3
• Topological Polar Surface Area: 57.1

Additional information on (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide

Introduction to (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, identified by the CAS number 338400-02-5, is (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide. This compound has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. The detailed exploration of its chemical properties, biological activities, and recent research findings provides a comprehensive understanding of its significance in the field.

The molecular structure of (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide is characterized by a pyrimidine core, which is a common motif in many bioactive molecules. The presence of a methanimidamide functional group at the N' position introduces additional reactivity, making it a versatile scaffold for further chemical modifications. This structural feature has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of this compound as an inhibitor of specific enzymatic targets. For instance, research has demonstrated its ability to interact with enzymes involved in cancer cell proliferation and apoptosis. The pyrimidine ring, being a key component of nucleic acids, allows for selective binding to biological targets without significant off-target effects. This specificity is crucial for the development of drugs that minimize side effects and improve patient outcomes.

The synthesis of (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of structural variations for optimization purposes.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary results indicate that it exhibits promising activity against certain types of cancer cells while maintaining low toxicity levels. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to identify lead compounds more efficiently.

The role of (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide in drug development extends beyond cancer therapy. Its structural framework can be modified to target other diseases such as infectious disorders and inflammatory conditions. The flexibility offered by the methanimidamide group allows for the creation of diverse chemical entities with tailored biological activities. This adaptability makes it an attractive candidate for further exploration in medicinal chemistry.

The future prospects for this compound are promising, with ongoing research aimed at enhancing its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide as a therapeutic agent.

In conclusion, (E)-N,N-dimethyl-N'-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)methanimidamide represents a significant advancement in chemical biology and drug development. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to modern medicine.